Cas no 1803606-37-2 (5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride)

• Product Name: 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride
• CAS No: 1803606-37-2
• CID: 4617824
• Update Time: 2025-05-19

5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride

Additional information on 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride

Introduction to 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride (CAS No. 1803606-37-2) and Its Emerging Applications in Chemical Biology

The compound 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride, identified by the CAS number 1803606-37-2, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the triazolone class, a structural motif renowned for its versatility in medicinal chemistry due to its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The presence of a piperidine moiety further enhances its pharmacological profile by contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride as a scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for inhibiting key enzymes involved in inflammatory and infectious diseases. For instance, studies have demonstrated its potential as a modulator of Janus kinases (JAKs), which play a crucial role in immune responses and autoimmune disorders. The compound's ability to selectively bind to these kinases without significant off-target effects has garnered attention from researchers seeking more refined therapeutic interventions.

In addition to its immunomodulatory potential, 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride has been explored in the context of antiviral research. Preliminary studies suggest that it may interfere with viral replication by inhibiting critical enzymes such as proteases and polymerases. The triazolone ring's electron-rich nature allows for effective hydrogen bonding and hydrophobic interactions with viral proteins, potentially disrupting their function. This mechanism of action aligns with the broader trend toward developing broad-spectrum antiviral agents capable of addressing emerging viral threats.

The pharmacological activity of 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride is further enhanced by its solubility profile, which facilitates formulation into oral or injectable dosage forms. This characteristic is particularly important for drug candidates intended for clinical use, as poor solubility can limit bioavailability and therapeutic efficacy. Computational modeling and high-throughput screening have been instrumental in optimizing the compound's structure to improve solubility while maintaining biological activity. These approaches leverage cutting-edge technologies such as molecular dynamics simulations and machine learning algorithms to predict and refine the pharmacokinetic properties of drug candidates.

From a synthetic chemistry perspective, 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride exemplifies the elegance of heterocyclic chemistry in generating complex molecular architectures. The synthesis involves multi-step reactions that showcase the interplay between functional group transformations and ring-closing reactions. Recent methodologies have focused on greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Such innovations not only enhance sustainability but also make the production of complex molecules more economically viable for industrial applications.

The compound's potential extends beyond traditional therapeutic areas into emerging fields such as regenerative medicine and neurodegenerative disease treatment. Researchers are investigating its ability to modulate signaling pathways associated with stem cell differentiation and neuroprotection. For example, studies suggest that 5-(piperidin-2-yl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride may activate pathways involved in neurogenesis, offering hope for novel treatments for conditions like Alzheimer's disease and Parkinson's disease. These findings underscore the compound's versatility as a tool for exploring new frontiers in biomedical research.

As interest in targeted therapies grows, so does the demand for compounds like 5-(piperidin-2-yli)-l -(pi-peridin-l -yI)-dihydro-l H-l , 24-triazol - 31 - one hydrochloride that can selectively interact with disease-specific targets without eliciting systemic side effects. Advances in crystallography have provided detailed insights into how this compound binds to its biological targets at the atomic level. These structural insights are invaluable for designing next-generation analogs with improved potency and selectivity. By integrating experimental data with computational modeling, researchers can predict how small modifications to the molecular structure will influence biological activity.

The regulatory landscape also plays a critical role in advancing compounds like 5-(pi-peridin - 21 yI ) - 23 dihydro - l H-l , 24 - tri azo l - 31 one hydroch lor ide into clinical practice . Regulatory agencies now encourage innovative approaches such as adaptive clinical trials , which allow for real-time data analysis to make informed decisions about drug development . This iterative approach reduces time-to-market while ensuring patient safety . Additionally , regulatory pathways for accelerated approval are being streamlined to expedite the introduction of promising new therapies into the market.

In conclusion,5-(pi-peridin - 21 yI ) - 23 dihydro - l H-l , 24 - tri azo l - 31 one hydroch lor ide (CAS No . 1803606 - 37 - 2) stands out as a versatile and promising compound with far-reaching implications across multiple domains of chemical biology and medicine . Its unique structural features , coupled with emerging research findings , position it as a valuable scaffold for developing novel therapeutics . As scientific understanding continues to evolve , so too will our ability to harness this compound's potential for improving human health . The intersection of synthetic chemistry , computational biology , and clinical research ensures that compounds like this will remain at the forefront of innovation well into the future.